N-[5-(2-hydroxyethyl)-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl]benzenesulfonamide

• IUPAC Name: N-[3-(2-hydroxyethyl)-2,4-dihydro-1H-1,3,5-triazin-6-yl]benzenesulfonamide
• InChI: InChI=1S/C11H16N4O3S/c16-7-6-15-8-12-11(13-9-15)14-19(17,18)10-4-2-1-3-5-10/h1-5,16H,6-9H2,(H2,12,13,14)
• InChI Key: KECFUBVIIGRLLZ-UHFFFAOYSA-N
• Canonical SMILES: C1NC(=NCN1CCO)NS(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C11H16N4O3S
• Molecular Weight: 284.34 g/mol

Description

N-[5-(2-hydroxyethyl)-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl]benzenesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a triazine-based compound that has been synthesized using different methods.

Mechanism of Action

The mechanism of action of N-[5-(2-hydroxyethyl)-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl]benzenesulfonamide involves inhibition of various enzymes and proteins involved in cellular processes. It has been shown to inhibit the activity of DNA topoisomerase II, an enzyme involved in DNA replication and transcription. It also inhibits the activity of protein kinase C, an enzyme involved in signal transduction pathways. Additionally, it has been shown to inhibit the activity of carbonic anhydrase, an enzyme involved in the regulation of pH in the body.
Biochemical and physiological effects:
N-[5-(2-hydroxyethyl)-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl]benzenesulfonamide has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis, a process of programmed cell death, in cancer cells. It has also been shown to inhibit the replication of various viruses and bacteria. Additionally, it has been shown to improve cognitive function in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

N-[5-(2-hydroxyethyl)-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl]benzenesulfonamide has several advantages for lab experiments. It is stable under various conditions and can be easily synthesized using different methods. It also has low toxicity and can be used in various cell lines and animal models. However, it has some limitations as well. It is not water-soluble and requires the use of organic solvents for its solubility. Additionally, it has low bioavailability and requires the use of high doses for its efficacy.

Future Directions

There are several future directions for the research on N-[5-(2-hydroxyethyl)-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl]benzenesulfonamide. One of the future directions is the development of more efficient synthesis methods for the compound. Another future direction is the study of its potential applications in the treatment of various diseases, including cancer and neurological disorders. Additionally, the development of more water-soluble and bioavailable derivatives of the compound is another future direction for the research.

Scientific Research Applications

N-[5-(2-hydroxyethyl)-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl]benzenesulfonamide has been studied extensively for its potential applications in various fields of scientific research. It has been shown to have anticancer, antiviral, and antibacterial properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.